Cas no 888411-98-1 (2,4-dimethyl-N-{naphtho2,1-d1,3thiazol-2-yl}benzamide)

2,4-Dimethyl-N-{naphtho[2,1-d][1,3]thiazol-2-yl}benzamide is a specialized organic compound featuring a naphthothiazole core linked to a dimethyl-substituted benzamide moiety. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and materials research. The naphthothiazole component enhances π-conjugation, potentially improving photophysical characteristics for optoelectronic applications. The dimethyl substitution on the benzamide ring may influence solubility and binding affinity in medicinal chemistry contexts. Its rigid fused-ring system offers stability, while the thiazole nitrogen provides a potential coordination site for metal complexes. This compound is primarily utilized as an intermediate in synthetic organic chemistry, particularly for developing heterocyclic derivatives with tailored properties for advanced research applications.

2,4-dimethyl-N-{naphtho2,1-d1,3thiazol-2-yl}benzamide structure

888411-98-1 structure

Product Name:2,4-dimethyl-N-{naphtho2,1-d1,3thiazol-2-yl}benzamide

CAS No:888411-98-1

MF:C₂₀H₁₆N₂OS

MW:332.418843269348

CID:5842884

PubChem ID:3318017

Update Time:2025-06-24

2,4-dimethyl-N-{naphtho2,1-d1,3thiazol-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

- N-benzo[g][1,3]benzothiazol-2-yl-2,4-dimethylbenzamide
- Benzamide, 2,4-dimethyl-N-naphtho[2,1-d]thiazol-2-yl-
- 888411-98-1
- 2,4-dimethyl-N-(naphtho[2,1-d]thiazol-2-yl)benzamide
- 2,4-dimethyl-N-{naphtho[2,1-d][1,3]thiazol-2-yl}benzamide
- AKOS024608667
- AB00674436-01
- F1447-0315
- 2,4-dimethyl-N-{naphtho2,1-d1,3thiazol-2-yl}benzamide
- Inchi： 1S/C20H16N2OS/c1-12-7-9-15(13(2)11-12)19(23)22-20-21-17-10-8-14-5-3-4-6-16(14)18(17)24-20/h3-11H,1-2H3,(H,21,22,23)
- InChI Key： RFDWULOSYVRYGW-UHFFFAOYSA-N
- SMILES： C(NC1=NC2=CC=C3C(=C2S1)C=CC=C3)(=O)C1=CC=C(C)C=C1C

Computed Properties

Exact Mass: 332.09833431g/mol
Monoisotopic Mass: 332.09833431g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 24
Rotatable Bond Count: 2
Complexity: 471
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.5
Topological Polar Surface Area: 70.2Å²

Experimental Properties

Density: 1.320±0.06 g/cm3(Predicted)
pka: 11.21±0.43(Predicted)

2,4-dimethyl-N-{naphtho2,1-d1,3thiazol-2-yl}benzamide Pricemore >>

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Life Chemicals	F1447-0315-2μmol	2,4-dimethyl-N-{naphtho[2,1-d][1,3]thiazol-2-yl}benzamide	888411-98-1	90%+	2μl	$57.0	2023-05-17
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Life Chemicals	F1447-0315-10μmol	2,4-dimethyl-N-{naphtho[2,1-d][1,3]thiazol-2-yl}benzamide	888411-98-1	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1447-0315-20μmol	2,4-dimethyl-N-{naphtho[2,1-d][1,3]thiazol-2-yl}benzamide	888411-98-1	90%+	20μl	$79.0	2023-05-17
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Life Chemicals	F1447-0315-3mg	2,4-dimethyl-N-{naphtho[2,1-d][1,3]thiazol-2-yl}benzamide	888411-98-1	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1447-0315-4mg	2,4-dimethyl-N-{naphtho[2,1-d][1,3]thiazol-2-yl}benzamide	888411-98-1	90%+	4mg	$66.0	2023-05-17
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